Cas no 95195-98-5 (Spiro[piperidine-4,1'-tetralin] hydrochloride)

Spiro[piperidine-4,1'-tetralin] hydrochloride is a spirocyclic organic compound featuring a fused piperidine-tetralin core structure. Its rigid spiro scaffold enhances conformational stability, making it a valuable intermediate in medicinal chemistry for designing bioactive molecules. The hydrochloride salt form improves solubility and handling properties. This compound is particularly useful in the synthesis of pharmacologically active agents, including central nervous system (CNS) targeting drugs, due to its ability to modulate receptor interactions. Its structural uniqueness allows for precise stereochemical control, facilitating the development of enantioselective compounds. Researchers value it for its synthetic versatility and potential in exploring novel therapeutic pathways.

Spiro[piperidine-4,1'-tetralin] hydrochloride structure

95195-98-5 structure

Product Name:Spiro[piperidine-4,1'-tetralin] hydrochloride

CAS No:95195-98-5

MF:C₁₄H₂₀ClN

MW:237.76830291748

MDL:MFCD02178985

CID:1073713

PubChem ID:45073865

Update Time:2025-05-28

Spiro[piperidine-4,1'-tetralin] hydrochloride Chemical and Physical Properties

Names and Identifiers

- Spiro[piperidine-4,1'-tetralin] hydrochloride
- 4-SPIRO-[1-(3,4-DIHYDRO)NAPHTHALENE] PIPERIDINE HCL
- Spiro[naphthalene-1(2H),4′-piperidine], 3,4-dihydro-, hydrochloride (7CI, 9CI)
- 3,4-Dihydro-2H-spiro[naphthalene-1,4′-piperidine] HCL
- J-524299
- s11477
- MFCD02178985
- FBFMEJWLEWTMBI-UHFFFAOYSA-N
- SCHEMBL238199
- AKOS015949227
- 3,4-dihydro-2h-spiro[naphthalene-1,4'-piperidine] hcl salt
- SB40196
- spiro[2,3-dihydro-1H-naphthalene-4,4'-piperidine];hydrochloride
- 3,4-Dihydro-spiro[naphthalene-1,4-piperidine] hydrochloride
- CS-W001691
- DB-240769
- 3,4-Dihydro-spiro[naphthalene-1,4'-piperidine] hydrochloride
- Spiro[piperidine-4,1`-tetralin] HCl
- 3,4-Dihydro-2H-spiro[naphthalene-1,4'-piperidine]--hydrogen chloride (1/1)
- SS-4586
- 95195-98-5
- 3,4-dihydro-2H-spiro[naphthalene-1,4'-piperidine]hydrochloride
- 3,4-dihydro-2H-spiro[naphthalene-1,4'-piperidine] hydrochloride
- DTXSID40662848
- MDL： MFCD02178985
- Inchi： 1S/C14H19N.ClH/c1-2-6-13-12(4-1)5-3-7-14(13)8-10-15-11-9-14;/h1-2,4,6,15H,3,5,7-11H2;1H
- InChI Key： FBFMEJWLEWTMBI-UHFFFAOYSA-N
- SMILES： Cl.C1C=C2CCCC3(CCNCC3)C2=CC=1

Computed Properties

Exact Mass: 237.1284273g/mol
Monoisotopic Mass: 237.1284273g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 217
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

Spiro[piperidine-4,1'-tetralin] hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM139394-1g	Spiro[piperidine-4,1'-tetralin] hydrochloride	95195-98-5	95%	1g	$561	2021-08-05
Alichem	A289000008-250mg	4-Spiro-[1-(3,4-dihydro)naphthalene]piperidine hydrochloride	95195-98-5	95%	250mg	$680.00	2023-08-31
Alichem	A289000008-500mg	4-Spiro-[1-(3,4-dihydro)naphthalene]piperidine hydrochloride	95195-98-5	95%	500mg	$980.00	2023-08-31
Alichem	A289000008-1g	4-Spiro-[1-(3,4-dihydro)naphthalene]piperidine hydrochloride	95195-98-5	95%	1g	$1685.00	2023-08-31
Chemenu	CM139394-250mg	Spiro[piperidine-4,1'-tetralin] hydrochloride	95195-98-5	95%	250mg	$437	2025-08-06
Apollo Scientific	OR303211-500mg	3,4-Dihydro-2H-spiro[naphthalene-1,4'-piperidine] hydrochloride	95195-98-5		500mg	£374.00	2024-05-26
abcr	AB358072-500 mg	3,4-Dihydro-2H-spiro[naphthalene-1,4'-piperidine] hydrochloride; 97%	95195-98-5		500MG	€575.70	2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D876183-500mg	3,4-Dihydro-2H-spiro[naphthalene-1,4'-piperidine] hydrochloride	95195-98-5	95%	500mg	￥7,330.50	2022-01-10
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0866S-1g	3,4-Dihydro-spiro[naphthalene-1,4'-piperidine] hydrochloride	95195-98-5	98%	1g	5071.29CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0866S-5g	3,4-Dihydro-spiro[naphthalene-1,4'-piperidine] hydrochloride	95195-98-5	98%	5g	16943.89CNY	2021-05-08

Spiro[piperidine-4,1'-tetralin] hydrochloride Production Method

Production Method 1

95195-98-5

Reaction Conditions

Reference

: Preparation of spiro[naphthalene-1,4'-piperidine] compounds as antipsychotic agents

, European Patent Organization, , ,

Production Method 2

113018-72-7

95195-98-5

Reaction Conditions

1.1 Reagents: 1-Chloroethyl chloroformate Solvents: 1,2-Dichloroethane ; 0 °C; 0.5 h, rt; 15 h, reflux
1.2 Reagents: Methanol ; 2 h, 50 °C; 50 °C → rt

Reference